Cas no 1203499-29-9 (7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one)

7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one is a heterocyclic compound featuring a fused pyrido-oxazine core structure with an iodine substituent at the 7-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The iodine atom enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Sonogashira couplings for further functionalization. Its rigid bicyclic scaffold contributes to molecular stability and potential binding affinity in target interactions. The compound's unique structure makes it valuable for medicinal chemistry research, especially in designing kinase inhibitors or CNS-active agents. It is typically handled under inert conditions due to sensitivity to light and moisture. High-purity grades are available for research applications.

7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one structure

1203499-29-9 structure

Product Name:7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one

CAS No:1203499-29-9

MF:C₇H₅IN₂O₂

MW:276.031273603439

MDL:MFCD13176677

CID:1079448

PubChem ID:329772267

Update Time:2025-07-02

7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Chemical and Physical Properties

Names and Identifiers

- 7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
- 7-iodo-1H-pyrido[2,3-b][1,4]oxazin-2-one
- DTXSID80673655
- MFCD13176677
- 7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, AldrichCPR
- CS-0081781
- AKOS015853601
- 7-iodo-1H,3H-pyrido[2,3-b][1,4]oxazin-2-one
- D74427
- 1203499-29-9
- 7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one
- MDL： MFCD13176677
- Inchi： 1S/C7H5IN2O2/c8-4-1-5-7(9-2-4)12-3-6(11)10-5/h1-2H,3H2,(H,10,11)
- InChI Key： FJGDEJWGCXCKOI-UHFFFAOYSA-N
- SMILES： IC1C=NC2=C(C=1)NC(CO2)=O

Computed Properties

Exact Mass: 275.94000
Monoisotopic Mass: 275.93957g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 51.2Å²

Experimental Properties

PSA: 51.22000
LogP: 1.15510

7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
HazardClass：IRRITANT

7-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	054136-100mg	7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one	1203499-29-9		100mg	$237.00	2021-06-27
Matrix Scientific	054136-500mg	7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one	1203499-29-9		500mg	$520.00	2021-06-27
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	ADE001266-1G	7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one	1203499-29-9		1g	¥10696.47	2023-11-11
Chemenu	CM364235-250mg	7-Iodo-1h-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-29-9	95%	250mg	$287	2022-06-14
Chemenu	CM364235-1g	7-Iodo-1h-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-29-9	95%	1g	$644	2022-06-14
TRC	I719543-25mg	7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-29-9		25mg	$190.00	2023-05-18
TRC	I719543-50mg	7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-29-9		50mg	$305.00	2023-05-18
TRC	I719543-100mg	7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-29-9		100mg	$471.00	2023-05-18
TRC	I719543-250mg	7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-29-9		250mg	$821.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I166440-1g	7-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one	1203499-29-9		1g	￥6,671.00	2021-05-21